Cas no 857831-26-6 (2-(4-Aminocyclohexyl)ethanol)

2-(4-Aminocyclohexyl)ethanol structure
2-(4-Aminocyclohexyl)ethanol structure
Product Name:2-(4-Aminocyclohexyl)ethanol
CAS No:857831-26-6
MF:C8H17NO
MW:143.226682424545
MDL:MFCD15072144
CID:1083800
PubChem ID:87561664
Update Time:2024-10-26

2-(4-Aminocyclohexyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Aminocyclohexyl)ethanol
    • 4-Aminocyclohexaneethanol (cis- and trans- mixture)
    • 4-Aminocyclohexaneethanol
    • 2-(4-Aminocyclohexyl)ethanol (cis- and trans- mixture)
    • 1-Amino-4-(2-hydroxyethyl)cyclohexane (cis- and trans- mixture)
    • 4-Aminocyclohexaneethanol (ACI)
    • 2-(4-Aminocyclohexyl)ethan-1-ol
    • 1508307-49-0
    • SCHEMBL18995729
    • SCHEMBL4088177
    • A2288
    • SY292224
    • DTXSID10612219
    • XLKSLYGRARRUJP-ZKCHVHJHSA-N
    • 857831-26-6
    • trans-2-(4-Aminocyclohexyl)ethanol
    • AKOS006337763
    • EN300-705855
    • 2-(4-Aminocyclohexyl)ethanol, AldrichCPR
    • 1-Amino-4-(2-hydroxyethyl)cyclohexane
    • DB-128821
    • 2-(trans-4-Aminocyclohexyl)ethanol
    • SY035979
    • E86770
    • MFCD15072144
    • DS-16856
    • AKOS006348263
    • 4-(2-Hydroxyethyl)cyclohexanamine
    • MFCD30146433
    • SCHEMBL3779872
    • Cyclohexaneethanol, 4-amino-
    • 2-[(1S,4s)-4-aminocyclohexyl]ethan-1-ol
    • CS-0184285
    • E79507
    • XLKSLYGRARRUJP-UHFFFAOYSA-N
    • EN300-705857
    • 2-[(1r,4r)-4-aminocyclohexyl]ethan-1-ol
    • MFCD31689319
    • s10769
    • trans-4-amino-cyclohexaneethanol
    • cis-4-Amino-cyclohexaneethanol
    • CS-0197460
    • 2-(cis-4-Aminocyclohexyl)ethanol
    • trans-2-(4-amino-cyclohexyl)-ethanol
    • SY292225
    • 506428-44-0
    • SB23095
    • MDL： MFCD15072144
    • Inchi： 1S/C8H17NO/c9-8-3-1-7(2-4-8)5-6-10/h7-8,10H,1-6,9H2
    • InChI Key： XLKSLYGRARRUJP-UHFFFAOYSA-N
    • SMILES： OCCC1CCC(N)CC1

Computed Properties

  • Exact Mass: 143.13100
  • Monoisotopic Mass: 143.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 87.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Melting Point: 85°C(lit.)
  • Boiling Point: 237.2±13.0°C at 760 mmHg
  • Refractive Index: 1.4960-1.5000
  • PSA: 46.25000
  • LogP: 1.58660

2-(4-Aminocyclohexyl)ethanol Security Information

2-(4-Aminocyclohexyl)ethanol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-Aminocyclohexyl)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A596450-100mg
2-(4-Aminocyclohexyl)ethanol
 857831-26-6
100mg
 $ 64.00 2023-04-19
TRC
A596450-250mg
2-(4-Aminocyclohexyl)ethanol
 857831-26-6
250mg
 $ 98.00 2023-04-19
TRC
A596450-500mg
2-(4-Aminocyclohexyl)ethanol
 857831-26-6
500mg
 $ 150.00 2023-04-19
TRC
A596450-1g
2-(4-Aminocyclohexyl)ethanol
 857831-26-6
1g
 $ 207.00 2023-04-19
abcr
AB261270-1 g
4-Aminocyclohexaneethanol (cis- and trans- mixture), 98%; .
 857831-26-6 98%
1g
 €144.30 2023-04-27
abcr
AB261270-5 g
4-Aminocyclohexaneethanol (cis- and trans- mixture), 98%; .
 857831-26-6 98%
5g
 €428.10 2023-04-27
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A2288-1G
4-Aminocyclohexaneethanol (cis- and trans- mixture)
 857831-26-6 >98.0%(T)
1g
 ¥770.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A2288-5G
4-Aminocyclohexaneethanol (cis- and trans- mixture)
 857831-26-6 >98.0%(T)
5g
 ¥2695.00 2024-04-15
Chemenu
CM101731-5g
2-(4-aminocyclohexyl)ethan-1-ol
 857831-26-6 95%
5g
 $*** 2023-05-29
Chemenu
CM101731-10g
2-(4-aminocyclohexyl)ethan-1-ol
 857831-26-6 95%
10g
 $*** 2023-05-29

2-(4-Aminocyclohexyl)ethanol Production Method

Production Method 1

1279872-65-9 1279872-65-9
857831-26-6 857831-26-6
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; 2 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  30 min, 50 psi, rt
2.2 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
2.3 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt
Reference
Chiral Cyclic Aliphatic Linkers as Building Blocks for Selective Dopamine D2 or D3 Receptor Agonists
Battiti, Francisco O.; et al, Journal of Medicinal Chemistry, 2021, 64(21), 16088-16105

Production Method 2

1400787-67-8 1400787-67-8
857831-26-6 857831-26-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  30 min, 50 psi, rt
1.2 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
1.3 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt
Reference
Chiral Cyclic Aliphatic Linkers as Building Blocks for Selective Dopamine D2 or D3 Receptor Agonists
Battiti, Francisco O.; et al, Journal of Medicinal Chemistry, 2021, 64(21), 16088-16105

Production Method 3

179321-49-4 179321-49-4
5927-18-4 5927-18-4
857831-26-6 857831-26-6
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Methanol ;  0 °C; 1 h, 0 °C; 0 °C → rt
1.2 Solvents: Methanol ;  rt; overnight, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
2.1 Solvents: Dichloromethane ;  0 °C; 2 h, rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  30 min, 50 psi, rt
3.2 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
3.3 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt
Reference
Chiral Cyclic Aliphatic Linkers as Building Blocks for Selective Dopamine D2 or D3 Receptor Agonists
Battiti, Francisco O.; et al, Journal of Medicinal Chemistry, 2021, 64(21), 16088-16105

2-(4-Aminocyclohexyl)ethanol Raw materials

2-(4-Aminocyclohexyl)ethanol Preparation Products

2-(4-Aminocyclohexyl)ethanol Related Literature

857831-26-6 (2-(4-Aminocyclohexyl)ethanol) Related Products

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.